Cas no 697235-51-1 (BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]-)

• Product name: BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]-
• CAS No: 697235-51-1
• MF: C₁₇H₁₅NO₄
• MW: 297.305
• CID: 3386045
• PubChem ID: 2400427

BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]-
• Benzoic acid, 2-[[(2E)-3-(4-methoxyphenyl)-1-oxo-2-propen-1-yl]amino]-
• Z56946837
• CS-0369100
• 2-{[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]amino}benzoic acid
• cid_2400427
• 2-[[(E)-3-(4-methoxyphenyl)acryloyl]amino]benzoic acid
• SCHEMBL2849668
• BDBM97230
• CS-0221104
• SCHEMBL2849664
• MLS000774680
• CHEMBL1079664
• DTXSID801163524
• 2-[[(2E)-3-(4-Methoxyphenyl)-1-oxo-2-propen-1-yl]amino]benzoic acid
• CKQMTXLABQTGQB-DHZHZOJOSA-N
• (E)-2-(3-(4-Methoxyphenyl)acrylamido)benzoic acid
• 2-[3-(4-methoxyphenyl)prop-2-enamido]benzoic acid
• 2-[[(E)-3-(4-methoxyphenyl)-1-oxoprop-2-enyl]amino]benzoic acid
• 22780-32-1
• EN300-08353
• CHEBI:105696
• 2-[[(E)-3-(4-methoxyphenyl)prop-2-enoyl]amino]benzoic acid
• G35717
• 2-(3-(4-Methoxyphenyl)acrylamido)benzoicacid
• HMS2706C13
• AKOS000202465
• 2-([(2E)-3-(4-Methoxyphenyl)prop-2-enoyl]amino)benzoic acid
• 2-(3-(4-Methoxyphenyl)acrylamido)benzoic acid
• 697235-51-1
• (E)-2-[[3-(4-Methoxyphenyl)-1-oxo-2-propenyl]amino]benzoic acid
• SMR000372439

• Inchi： InChI=1S/C17H15NO4/c1-22-13-9-6-12(7-10-13)8-11-16(19)18-15-5-3-2-4-14(15)17(20)21/h2-11H,1H3,(H,18,19)(H,20,21)/b11-8+
• InChI Key： CKQMTXLABQTGQB-DHZHZOJOSA-N

Computed Properties

• Exact Mass: 297.10010796Da
• Monoisotopic Mass: 297.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų